![molecular formula C14H17NO2S B2484970 N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide CAS No. 2411251-94-8](/img/structure/B2484970.png)
N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide
Description
“N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide” is a complex organic compound. It contains a but-2-ynamide group, which is a type of amide, and a 4-methylsulfinylphenyl group, which is a type of phenyl group . The compound is likely to be a solid in its physical form .
Molecular Structure Analysis
The molecular structure of “N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide” would be characterized by the presence of the amide and phenyl groups. The amide group would consist of a carbonyl group (C=O) and a nitrogen atom, while the phenyl group would be a six-membered carbon ring . The 4-methylsulfinylphenyl group would have a sulfur atom attached to the fourth carbon of the phenyl ring .Chemical Reactions Analysis
The chemical reactions involving “N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide” would depend on the specific conditions and reagents used. In general, amides can undergo reactions such as hydrolysis, while phenyl groups can participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide” would be determined by its molecular structure. For example, its solubility would be influenced by the presence of the polar amide group and the nonpolar phenyl group . Its melting and boiling points would depend on the strength of the intermolecular forces present .Mechanism of Action
properties
IUPAC Name |
N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO2S/c1-5-6-14(16)15(3)11(2)12-7-9-13(10-8-12)18(4)17/h7-11H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZFDPZJSNGICIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)N(C)C(C)C1=CC=C(C=C1)S(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-ynamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(butan-2-yl)acetamide](/img/structure/B2484890.png)
![N-[(5-sulfanyl-1H-1,2,4-triazol-3-yl)methyl]benzenecarboxamide](/img/structure/B2484892.png)
![3-amino-4,6-dimethyl-N-(quinolin-8-yl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B2484893.png)
methanone](/img/structure/B2484896.png)
![3-[4-(4-chlorobenzyl)-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl]-N-cyclohexylpropanamide](/img/structure/B2484898.png)
![N-(1-(6-methoxybenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide](/img/structure/B2484903.png)
![(Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,5-dichlorothiophene-3-carboxamide](/img/structure/B2484905.png)
![3-benzyl-5-methyl-N-(3-methylphenyl)-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide](/img/structure/B2484910.png)